(S)-Rasagiline Mesylate

• CAS No.: 202464-88-8
• Product Name: (S)-Rasagiline Mesylate
• Molecular Formula: C13H17NO3S
• Molecular Weight: 267.35 g/mol
• IUPAC Name: methanesulfonic acid;(1S)-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine
• Standard InChI: InChI=1S/C12H13N.CH4O3S/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12;1-5(2,3)4/h1,3-6,12-13H,7-9H2;1H3,(H,2,3,4)/t12-;/m0./s1
• Standard InChIKey: JDBJJCWRXSVHOQ-YDALLXLXSA-N
• Isomeric SMILES: CS(=O)(=O)O.C#CCN[C@H]1CCC2=CC=CC=C12
• SMILES: CS(=O)(=O)O.C#CCNC1CCC2=CC=CC=C12
• Canonical SMILES: CS(=O)(=O)O.C#CCNC1CCC2=CC=CC=C12
• Description: TVP1022 mesylate is the S-isomer of rasagiline, which is an anti-Parkinson drug, appears to have the same neuroprotective activity as the R-isomer, but is 1000-fold less active as an MAO-B inhibitor.
• Reference: [1]. Ertracht O, et al. The cardioprotective efficacy of TVP1022 in a rat model of ischaemia/reperfusion. Br J Pharmacol. 2011 Jun;163(4):755-69.; [2]. Berdichevski A, et al. TVP1022 protects neonatal rat ventricular myocytes against doxorubicin-induced functional derangements. J Pharmacol Exp Ther. 2010 Feb;332(2):413-20.
• PubChem Compound: 16666423
• Last Modified: Nov 11 2021